molecular formula C19H27N5O2 B5152344 6-(4-ethyl-1-piperazinyl)-N-[(3-propyl-5-isoxazolyl)methyl]nicotinamide

6-(4-ethyl-1-piperazinyl)-N-[(3-propyl-5-isoxazolyl)methyl]nicotinamide

Cat. No. B5152344
M. Wt: 357.4 g/mol
InChI Key: JXOUGGYLBVDUNC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(4-ethyl-1-piperazinyl)-N-[(3-propyl-5-isoxazolyl)methyl]nicotinamide, also known as EPPIN, is a compound that has gained significant attention in scientific research due to its potential use in male contraception. EPPIN is a protein found in the semen of men, and it plays a critical role in the process of fertilization. In recent years, researchers have been investigating the potential of EPPIN as a target for male contraception, as blocking its function could prevent sperm from fertilizing an egg.

Mechanism of Action

6-(4-ethyl-1-piperazinyl)-N-[(3-propyl-5-isoxazolyl)methyl]nicotinamide works by binding to a protein called semenogelin, which is present in the semen of men. This binding process is essential for the function of 6-(4-ethyl-1-piperazinyl)-N-[(3-propyl-5-isoxazolyl)methyl]nicotinamide, as it allows it to interact with other proteins involved in the fertilization process. By blocking the function of 6-(4-ethyl-1-piperazinyl)-N-[(3-propyl-5-isoxazolyl)methyl]nicotinamide, researchers hope to prevent sperm from binding to semenogelin and thus prevent fertilization.
Biochemical and Physiological Effects:
Blocking the function of 6-(4-ethyl-1-piperazinyl)-N-[(3-propyl-5-isoxazolyl)methyl]nicotinamide has been shown to have a significant impact on the biochemical and physiological processes involved in fertilization. Studies have shown that 6-(4-ethyl-1-piperazinyl)-N-[(3-propyl-5-isoxazolyl)methyl]nicotinamide-deficient mice are infertile, indicating that 6-(4-ethyl-1-piperazinyl)-N-[(3-propyl-5-isoxazolyl)methyl]nicotinamide is essential for normal fertility in males. In addition, blocking the function of 6-(4-ethyl-1-piperazinyl)-N-[(3-propyl-5-isoxazolyl)methyl]nicotinamide has been shown to reduce the motility of sperm, making them less likely to reach and fertilize an egg.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-(4-ethyl-1-piperazinyl)-N-[(3-propyl-5-isoxazolyl)methyl]nicotinamide as a target for male contraception is that it is a protein that is specific to males, making it an ideal target for a male-specific contraceptive. However, there are also some limitations to using 6-(4-ethyl-1-piperazinyl)-N-[(3-propyl-5-isoxazolyl)methyl]nicotinamide in lab experiments. For example, the synthesis of 6-(4-ethyl-1-piperazinyl)-N-[(3-propyl-5-isoxazolyl)methyl]nicotinamide is complex and requires specialized knowledge and equipment, making it difficult for some labs to work with. In addition, the function of 6-(4-ethyl-1-piperazinyl)-N-[(3-propyl-5-isoxazolyl)methyl]nicotinamide is not yet fully understood, which can make it challenging to design experiments that target it effectively.

Future Directions

There are many potential future directions for research on 6-(4-ethyl-1-piperazinyl)-N-[(3-propyl-5-isoxazolyl)methyl]nicotinamide, including further studies on its role in male fertility and the development of male contraceptives that target it. Some researchers are also investigating the potential of 6-(4-ethyl-1-piperazinyl)-N-[(3-propyl-5-isoxazolyl)methyl]nicotinamide as a target for the treatment of infections, as it has been shown to play a role in the immune response. Overall, 6-(4-ethyl-1-piperazinyl)-N-[(3-propyl-5-isoxazolyl)methyl]nicotinamide is a promising target for scientific research, and further studies are needed to fully understand its potential applications.

Synthesis Methods

The synthesis of 6-(4-ethyl-1-piperazinyl)-N-[(3-propyl-5-isoxazolyl)methyl]nicotinamide involves several steps, including the preparation of the starting materials, the formation of key intermediates, and the final assembly of the molecule. The exact details of the synthesis method are beyond the scope of this paper, but it is worth noting that the process is complex and requires specialized knowledge and equipment.

Scientific Research Applications

6-(4-ethyl-1-piperazinyl)-N-[(3-propyl-5-isoxazolyl)methyl]nicotinamide has been the subject of extensive research in recent years, particularly in the field of male contraception. Studies have shown that blocking the function of 6-(4-ethyl-1-piperazinyl)-N-[(3-propyl-5-isoxazolyl)methyl]nicotinamide can prevent sperm from fertilizing an egg, making it a potential target for the development of male contraceptives. In addition to its contraceptive potential, 6-(4-ethyl-1-piperazinyl)-N-[(3-propyl-5-isoxazolyl)methyl]nicotinamide has also been studied for its role in other physiological processes, such as inflammation and infection.

properties

IUPAC Name

6-(4-ethylpiperazin-1-yl)-N-[(3-propyl-1,2-oxazol-5-yl)methyl]pyridine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H27N5O2/c1-3-5-16-12-17(26-22-16)14-21-19(25)15-6-7-18(20-13-15)24-10-8-23(4-2)9-11-24/h6-7,12-13H,3-5,8-11,14H2,1-2H3,(H,21,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JXOUGGYLBVDUNC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCC1=NOC(=C1)CNC(=O)C2=CN=C(C=C2)N3CCN(CC3)CC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H27N5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

357.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-(4-ethyl-1-piperazinyl)-N-[(3-propyl-5-isoxazolyl)methyl]nicotinamide

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